Cas no 2680717-63-7 (5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2680717-63-7
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 5647909
• PubChem ID: 165916879
• Update Time: 2025-06-10

5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279358
• 2680717-63-7
• 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H15N3O4/c1-7(15)13-10-9(11(16)17)6-12-14(10)8-2-4-18-5-3-8/h6,8H,2-5H2,1H3,(H,13,15)(H,16,17)
• InChI Key： ZKGWTDLOZNWPIY-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(=C(C(=O)O)C=N1)NC(C)=O

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2680717-63-7)

5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680717-63-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an acetamide group and a tetrahydropyran ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The significance of 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid lies in its potential as a building block for the synthesis of more complex pharmacophores. The pyrazole core is a well-known pharmacological motif that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the acetamide moiety enhances the molecule's solubility and bioavailability, while the tetrahydropyran ring provides additional conformational flexibility, which is crucial for optimizing binding interactions with biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. Pyrazole derivatives have emerged as particularly promising candidates due to their ability to modulate various biological pathways. For instance, studies have shown that pyrazole-based compounds can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Additionally, pyrazole derivatives have been explored for their potential in treating neurological disorders, where they exhibit neuroprotective and antioxidant properties.

The acetamido group in 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid further enhances its pharmacological profile by serving as a hydrogen bond acceptor or donor, depending on the context. This feature is particularly important in drug design, as it allows the molecule to interact with specific residues in target proteins or nucleic acids. The tetrahydropyran ring, on the other hand, contributes to steric hindrance and can be used to fine-tune the binding affinity of the compound to its intended target.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid with high precision. These tools have been instrumental in identifying key interactions between the compound and biological targets, such as enzymes or receptors. By leveraging these technologies, scientists can optimize the structure of 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid to enhance its potency and selectivity.

The synthesis of 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and β-ketoesters or β-ketoacids, followed by functional group transformations such as acetylation or hydrolysis. The use of protecting groups is often necessary to prevent unwanted side reactions during synthesis.

In terms of applications, 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid has shown promise in preclinical studies as a precursor for developing novel therapeutics. Researchers are exploring its potential in treating conditions such as cancer, inflammation, and infectious diseases. The compound's ability to modulate biological pathways makes it a versatile tool for drug discovery efforts aimed at addressing unmet medical needs.

The chemical properties of 5-acetamido-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid, including its solubility, stability, and metabolic fate, are critical factors that determine its suitability for pharmaceutical applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and understand its behavior in different environments.

Future research directions may focus on exploring derivative compounds derived from 5-acetamido-1-(oxan-4-ylyl)-1H-pyrazolecarbonylacid, which could exhibit enhanced pharmacological activity or improved pharmacokinetic profiles. By systematically modifying various functional groups within the molecule, scientists can gain insights into structure-function relationships and develop more effective therapeutic agents.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including organic chemistry, medicinal chemistry, pharmacology, and biochemistry. Compounds like 5-acetamido-l-(oxyan-l"-yl)-lH-pyrarzol-e-Z-carb oxylic acld (CAS No 26807 17 63 7) play a crucial role in this endeavor by providing starting points for innovative drug design strategies.

In conclusion,5-acetamidol-l(0xyan-l"-yl)-lH-pyrarzol-e-Z-carb oxylic acld (CAS No 26807 17 63 7) represents an exciting opportunity for researchers working in pharmaceutical chemistry Its unique structural features make it a valuable candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics